Cas no 63478-10-4 (Benzenamine, 2-(4,5-dihydro-4,4-dimethyl-2-oxazolyl)-)

• Product name: Benzenamine, 2-(4,5-dihydro-4,4-dimethyl-2-oxazolyl)-
• CAS No: 63478-10-4
• MF: C₁₁H₁₄N₂O
• MW: 190.24166
• CID: 426292
• PubChem ID: 10583839

Benzenamine, 2-(4,5-dihydro-4,4-dimethyl-2-oxazolyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-(4,5-dihydro-4,4-dimethyl-2-oxazolyl)-
• 2-(4,4-dimethyl-4,5-dihydrooxazol-2-yl)aniline
• 2-(4,4-dimethyl-5H-1,3-oxazol-2-yl)aniline
• 2-(4,5-dihydro-4,4-dimethyl-2-oxazolyl)Benzenamine
• 2-(4,5-DIHYDRO-4,4-DIMETHYLOXAZOL-2-YL)BENZENAMINE
• AKOS000802679
• 2-(4,4-Dimethyl-4,5-dihydro-1,3-oxazol-2-yl)aniline
• DTXSID00442042
• 63478-10-4
• SCHEMBL799202

• MDL： MFCD09909378
• Inchi： InChI=1S/C11H14N2O/c1-11(2)7-14-10(13-11)8-5-3-4-6-9(8)12/h3-6H,7,12H2,1-2H3
• InChI Key： QDZXKPVTJDXUQU-UHFFFAOYSA-N
• SMILES： CC1(C)COC(=N1)C2=CC=CC=C2N

Computed Properties

• Exact Mass: 190.11072
• Monoisotopic Mass: 190.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• PSA: 47.61